Cas no 1421602-72-3 (5-(Ethylamino)-2,3-dihydropyridazin-3-one)

5-(Ethylamino)-2,3-dihydropyridazin-3-one is a heterocyclic compound featuring a pyridazinone core with an ethylamino substituent at the 5-position. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications. Its dihydropyridazinone scaffold is of interest due to its ability to serve as a versatile intermediate in organic synthesis, particularly in the development of bioactive molecules. The ethylamino group enhances solubility and may influence binding interactions in target systems. The compound’s well-defined chemical properties make it suitable for research in medicinal chemistry, where it can be leveraged for the design of enzyme inhibitors or receptor modulators. High purity and stability further support its use in method development and mechanistic studies.

5-(Ethylamino)-2,3-dihydropyridazin-3-one structure

1421602-72-3 structure

Product Name:5-(Ethylamino)-2,3-dihydropyridazin-3-one

CAS No:1421602-72-3

MF:C₆H₉N₃O

MW:139.155160665512

CID:5218698

PubChem ID:68165175

Update Time:2026-03-06

5-(Ethylamino)-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

- 5-(Ethylamino)-2,3-dihydropyridazin-3-one
- 5-(Ethylamino)pyridazin-3(2h)-one
- Inchi： 1S/C6H9N3O/c1-2-7-5-3-6(10)9-8-4-5/h3-4H,2H2,1H3,(H2,7,9,10)
- InChI Key： BQNSAHDUXQHNIH-UHFFFAOYSA-N
- SMILES： C1(=O)NN=CC(NCC)=C1

Computed Properties

Exact Mass: 139.075
Monoisotopic Mass: 139.075
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 195
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 53.5A^2

5-(Ethylamino)-2,3-dihydropyridazin-3-one Pricemore >>

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Chemenu	CM391444-250mg	5-(ethylamino)-2,3-dihydropyridazin-3-one	1421602-72-3	95%+	250mg	$384	2023-03-07
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